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Disclaimer: For Professional Use Only
This document provides general guidance on decontamination procedures for Polonium-205,

a highly radioactive alpha-emitting radionuclide. The information herein is intended exclusively

for researchers, scientists, and drug development professionals who have received appropriate

radiation safety training. These procedures are not a substitute for established institutional

protocols, the guidance of a certified Radiation Safety Officer (RSO), or federal and local

regulations. All handling and decontamination of radioactive materials must be performed in

strict accordance with your institution's Radiation Safety Manual and under the direct

supervision of your RSO. In the event of any emergency, contact your RSO and emergency

services immediately.

Technical Support Center: Polonium-205
Decontamination
This guide provides troubleshooting advice and frequently asked questions regarding the safe

handling and decontamination of Polonium-205 spills in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the immediate actions to take following a Polonium-205 spill?

A1: The immediate response, often remembered by the acronym SWIMS, is crucial to ensure

safety and prevent the spread of contamination.
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S - Stop the Spill: Prevent further spread of the material. If the spilled material is a solid,

cover it with dampened absorbent paper; if it's a liquid, cover it with dry absorbent material.

[1][2]

W - Warn Others: Alert everyone in the immediate vicinity and your laboratory that a spill has

occurred.[1][2]

I - Isolate the Area: Cordon off the contaminated zone to prevent unauthorized entry.[1][3]

Use radiation tape or ribbon if available and lock the door.[4]

M - Minimize Exposure: Evacuate the immediate area.[5] If the material is volatile (e.g., a

powder), shut down ventilation systems that could spread contamination.[5] Do not leave the

area until you have been monitored for contamination.[5]

S - Survey and Summon Aid: Notify your institution's Radiation Safety Officer (RSO)

immediately.[3][5] Perform a preliminary survey of personnel involved to check for skin and

clothing contamination.[1]

Q2: What are the primary hazards of Polonium-205?

A2: Polonium-205 is a radioactive isotope that primarily decays by alpha emission.[6][7] The

primary hazard is internal exposure through inhalation, ingestion, or absorption through

wounds.[8][9] Alpha particles have a very short range and cannot penetrate the outer layer of

skin, making external exposure less of a concern.[8][10] However, if taken into the body, alpha

emitters are highly energetic and can cause significant damage to internal tissues, increasing

the long-term risk of cancer.[9][11]

Q3: How should personnel contamination be handled?

A3: Personnel decontamination should be performed promptly and carefully to avoid skin

damage, which could increase absorption of the radioactive material.

Remove Contaminated Clothing: Immediately remove any contaminated clothing or shoes,

being careful not to spread the contamination further.[3][5] Place contaminated items in a

sealed and labeled plastic bag for disposal as radioactive waste.[1][4] Removing the outer

layer of clothing can remove up to 90% of radioactive material.[12]
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Wash Contaminated Skin: Wash the affected skin with mild soap and lukewarm water.[3][13]

Do not use hot water, as it can increase absorption through the skin by opening pores and

increasing blood flow.[3][14] Avoid abrasive scrubbing or brushes that could break the skin.

[3][13] This washing process can be repeated 2-3 times, with monitoring between each

wash.[5][13]

Contaminated Wounds or Eyes: If a wound is contaminated, rinse it under running water and

decontaminate the skin around it.[5] For eye contamination, flush the eyes for at least 15

minutes at an eyewash station, rinsing from the nose towards the lateral angle of the eye.[4]

[5]

Seek Assistance: Always contact your RSO to evaluate the exposure and guide the

decontamination process.[3] For serious contamination or wounds, medical personnel should

be involved.[13]

Q4: What are the general principles for decontaminating laboratory surfaces?

A4: The goal is to remove the contaminant without spreading it.

Work from Out to In: Begin cleaning from the outer edge of the contaminated area and work

inwards towards the center.[3][5] This prevents the spread of contamination to clean areas.

Use Appropriate Materials: Use absorbent materials like paper towels or pads with a

cleaning solution.[3]

Proper Waste Disposal: All materials used for cleanup (gloves, paper towels, etc.) are

considered radioactive waste.[1] They must be placed in a labeled plastic bag and disposed

of in the designated radioactive waste container.[1][4]

Survey Repeatedly: After each cleaning step, re-survey the area with an appropriate survey

meter (like a Geiger-Mueller counter with a thin-window probe suitable for alpha detection)

and by performing wipe tests to ensure contamination levels are reduced.[3][8] An area is

generally considered contaminated if readings are more than twice the background level.[4]

[14]

Prevent Recontamination: Cover cleaned areas with plastic or paper to prevent them from

becoming recontaminated during the cleanup process.[5]
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Troubleshooting Guide
Q: My survey meter still shows contamination above acceptable limits after cleaning. What

should I do?

A: If initial cleaning with soap and water or a mild detergent is unsuccessful, you may need to

try more aggressive methods under the guidance of your RSO.

Repeat the Procedure: Repeat the cleaning process, ensuring you are using fresh cleaning

materials for each pass.

Use a Different Decontaminant: Consider using a commercial decontamination solution such

as Radiacwash, Count-Off, or Lift-away.[13] A several-hour soak in such a solution can often

remove more stubborn contamination.[13] For stainless steel and glassware, a warm 1-2%

solution of a chelating detergent like Alconox® may be effective.[15]

Contact Your RSO: Do not attempt more aggressive chemical or abrasive methods without

consulting your RSO. They can provide guidance on using dilute acids or other techniques

and will make the final determination on whether the area can be cleared for use or if the

contaminated object must be disposed of as waste.[13]

Q: A researcher has a contaminated wound. What is the immediate protocol?

A: First aid for the injury takes precedence over decontamination.[2]

Rinse the Wound: Immediately rinse the wound under a gentle stream of running water for

several minutes.[5]

Notify RSO and Emergency Services: This is a serious situation. Contact your RSO and

emergency medical services immediately.

Decontaminate Around the Wound: Gently clean the skin around the wound with mild soap

and water.[5]

Cover the Wound: Apply a sterile dressing to the wound after rinsing.[5]

Await Professional Guidance: Do not apply any further treatment without direction from

medical personnel and the RSO. In cases of highly radiotoxic substances, a venous

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://ehs.vt.edu/content/dam/ehs_vt_edu/nuclear-medicine/radioactive%20material%20decontamination.pdf
https://ehs.vt.edu/content/dam/ehs_vt_edu/nuclear-medicine/radioactive%20material%20decontamination.pdf
https://technotes.alconox.com/industry/nuclear/nuclear-radioactive-decontamination-lab/
https://ehs.vt.edu/content/dam/ehs_vt_edu/nuclear-medicine/radioactive%20material%20decontamination.pdf
http://ehs.utoronto.ca/our-services/radiation-safety/emergency-response-procedure-for-radioactive-material-spill/
https://www.mtech.edu/env-health-safety/safetyprogs/docs/radioactive-spill-emergency-response.pdf
https://www.mtech.edu/env-health-safety/safetyprogs/docs/radioactive-spill-emergency-response.pdf
https://www.mtech.edu/env-health-safety/safetyprogs/docs/radioactive-spill-emergency-response.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


tourniquet may be applied close to the wound under medical supervision.[5]

Data Presentation
Table 1: Physical Properties of Polonium-205

Property Value Source

Symbol 205Po [7]

Half-life 1.74 hours [7]

Decay Mode
Alpha Emission, Electron

Capture
[6][7]

Atomic Mass 204.9812 g/mol [6]

| Primary Hazard | Internal Contamination |[8][9] |

Table 2: Comparison of Decontamination Agents
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Agent Application
Effectiveness &
Considerations

Source

Soap and Lukewarm

Water

Personnel skin,
minor surface
spills

Effective for initial
decontamination;
gentle on skin. Can
remove 95-99% of
radionuclides from
intact skin with
gentle washing.
Avoid hot water.

[3][13][14]

Commercial

Decontaminants (e.g.,

Radiacwash, Count-

Off)

Equipment, surfaces

Formulated for

radioactive cleanup.

Can be more effective

than simple soap and

water for stubborn

contamination.

[3][13]

Chelating Agents

(e.g., EDTA, Citric

Acid)

Personnel skin,

surfaces

Can be added to

cleaning solutions to

bind metal ions like

polonium, enhancing

removal. 3% citric acid

can be used for hair.

[3][5]

Mild Abrasives (e.g.,

paste of cornmeal and

detergent)

Stubborn skin

contamination

Use only as a last

resort and with

extreme caution to

avoid breaking the

skin. Requires RSO

approval.

[5]

| Dilute Acids/Bases | Equipment | Corrosive method that can be effective but may damage the

equipment surface, making future decontamination more difficult. Requires RSO supervision. |

[13] |
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Protocol: Decontamination of a Minor Liquid Polonium-
205 Spill on a Benchtop
Objective: To safely decontaminate a minor spill (<10 µCi) of Polonium-205 confined to a non-

porous work surface.[1]

Materials:

Personal Protective Equipment (PPE): two pairs of disposable gloves, lab coat, safety

glasses.[4][16]

Absorbent paper (plastic-backed recommended).[17]

Remote handling tongs.[18]

Decontamination solution (e.g., mild detergent in water, Radiacwash).[3][13]

Plastic bags for radioactive waste.[1]

Labels ("Caution, Radioactive Material").[17]

Alpha-sensitive survey meter and materials for wipe tests.[3][8]

Procedure:

Notification and Preparation:

Immediately notify personnel in the area and your RSO.[3][18]

Cordon off the spill area.[3]

Put on required PPE, including two pairs of gloves.[4]

Containment:

Place absorbent paper gently over the spill to prevent splashing. Do not create aerosols.

[2][3]
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Decontamination:

Using tongs, remove the absorbent paper and place it in a labeled radioactive waste bag.

[18]

Apply decontamination solution to fresh absorbent paper. Do not spray directly onto the

spill.[13]

Wipe the contaminated area starting from the outside and moving inward in a circular or

"S" motion.[3]

Place the used paper in the waste bag.

Change outer gloves frequently to avoid cross-contamination.[1]

Surveying:

After the initial cleanup, perform a survey of the area with an alpha-probe survey meter.[3]

Perform a wipe test by wiping the area with a filter paper and counting it in a liquid

scintillation counter or gas-flow proportional counter to check for removable contamination.

[3]

Repeat if Necessary:

If contamination remains above your institution's action levels, repeat the decontamination

steps.[18]

Final Steps:

Once the area is confirmed to be clean by the RSO, remove all waste bags and place

them in the designated radioactive waste container.[1]

Survey all personnel involved in the cleanup before they leave the area.[1]

Remove and dispose of PPE in the radioactive waste.[16]

Wash hands thoroughly.[3]
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Document the spill and cleanup actions as required by your institution.[18]

Visualizations
Diagram 1: Spill Response Workflow
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A high-level workflow for responding to a radioactive material spill.
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Diagram 2: Personnel Decontamination Logic
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A decision pathway for handling personal contamination incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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